[3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate
[3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate
Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-,3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl ester has analgesic activity which is higher than that of tramadol, a lesser toxicity and longer duration of activity.
Brand Name:
Vulcanchem
CAS No.:
269079-66-5
VCID:
VC0006933
InChI:
InChI=1S/C28H39NO3/c1-20(2)17-22-12-14-23(15-13-22)21(3)27(30)32-26-11-8-10-24(18-26)28(31)16-7-6-9-25(28)19-29(4)5/h8,10-15,18,20-21,25,31H,6-7,9,16-17,19H2,1-5H3
SMILES:
CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC2=CC=CC(=C2)C3(CCCCC3CN(C)C)O
Molecular Formula:
C₂₈H₃₉NO₃
Molecular Weight:
437.6 g/mol
[3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate
CAS No.: 269079-66-5
Inhibitors
VCID: VC0006933
Molecular Formula: C₂₈H₃₉NO₃
Molecular Weight: 437.6 g/mol
![[3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate - 269079-66-5](/images/no_structure.jpg)
| CAS No. | 269079-66-5 |
|---|---|
| Product Name | [3-[2-[(Dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate |
| Molecular Formula | C₂₈H₃₉NO₃ |
| Molecular Weight | 437.6 g/mol |
| IUPAC Name | [3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl] 2-[4-(2-methylpropyl)phenyl]propanoate |
| Standard InChI | InChI=1S/C28H39NO3/c1-20(2)17-22-12-14-23(15-13-22)21(3)27(30)32-26-11-8-10-24(18-26)28(31)16-7-6-9-25(28)19-29(4)5/h8,10-15,18,20-21,25,31H,6-7,9,16-17,19H2,1-5H3 |
| Standard InChIKey | HPUAIJLEUZEGSX-UHFFFAOYSA-N |
| SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC2=CC=CC(=C2)C3(CCCCC3CN(C)C)O |
| Canonical SMILES | CC(C)CC1=CC=C(C=C1)C(C)C(=O)OC2=CC=CC(=C2)C3(CCCCC3CN(C)C)O |
| Description | Benzeneacetic acid, α-methyl-4-(2-methylpropyl)-,3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl ester has analgesic activity which is higher than that of tramadol, a lesser toxicity and longer duration of activity. |
| Synonyms | Benzeneacetic acid, (alpha)-methyl-4-(2-methylpropyl)-, 3-[2-[(dimethylamino)methyl]-1-hydroxycyclohexyl]phenyl ester |
| Reference | [1]. Vita-Invest, S.A. New esters derived from substituted phenyl-cyclohexyl compounds. WO 2000027799 A1 |
| PubChem Compound | 9867751 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume